1-(3-Bromo-4-methoxyphenyl)-2-fluoroethan-1-amine

• Molecular Formula: C9H11BrFNO
• Molecular Weight: 248.09 g/mol
• IUPAC Name: 1-(3-bromo-4-methoxyphenyl)-2-fluoroethanamine
• InChI: InChI=1S/C9H11BrFNO/c1-13-9-3-2-6(4-7(9)10)8(12)5-11/h2-4,8H,5,12H2,1H3
• InChI Key: DUZLNEWFKVCWJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(CF)N)Br

Description

1-(3-Bromo-4-methoxyphenyl)-2-fluoroethan-1-amine is a halogenated aromatic amine characterized by a bromine atom at the 3-position and a methoxy group at the 4-position of the phenyl ring, with a fluorine atom on the β-carbon of the ethanamine side chain. Its molecular formula is C₉H₁₀BrFNO, yielding a molecular weight of 262.09 g/mol.

This compound is synthesized via multi-step protocols, often starting with Friedel-Crafts acetylation to introduce the ketone moiety (e.g., 1-(3-bromo-4-methoxyphenyl)ethanone, as described in ), followed by reductive amination or halogenation steps to install the fluoroethylamine group. The bromine and methoxy substituents enhance electronic modulation of the aromatic ring, influencing reactivity and biological interactions, while the fluorine atom impacts stereoelectronic properties and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Bromo-4-methoxyphenyl)-2-fluoroethan-1-amine typically involves multi-step organic reactions. One common method includes the bromination of 4-methoxyaniline followed by a nucleophilic substitution reaction with a fluoroalkylating agent. The reaction conditions often require the use of solvents like dichloromethane and catalysts such as palladium complexes to facilitate the substitution reactions.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate purification steps such as recrystallization and chromatography to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Bromo-4-methoxyphenyl)-2-fluoroethan-1-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into amines or alcohols.

Substitution: The bromine and fluoro groups can participate in nucleophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used under conditions involving bases like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed: The major products formed from these reactions include various substituted ethanamines, alcohols, and ketones, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3-Bromo-4-methoxyphenyl)-2-fluoroethan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding due to its unique structural features.

Industry: Utilized in the production of specialty chemicals and materials with desired properties.

Mechanism of Action

The mechanism by which 1-(3-Bromo-4-methoxyphenyl)-2-fluoroethan-1-amine exerts its effects involves interactions with molecular targets such as enzymes and receptors. The presence of bromine and fluoro groups can enhance binding affinity and specificity towards these targets. The compound may modulate biological pathways by inhibiting or activating specific enzymes, leading to desired therapeutic effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 1-(3-Bromo-4-methoxyphenyl)-2-fluoroethan-1-amine are contextualized below against analogous compounds, focusing on substituent effects, molecular properties, and biological relevance.

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Phenyl Ring)	Ethanamine Chain	Molecular Weight (g/mol)	Key Properties/Applications	Synthesis Highlights
Target Compound	3-Br, 4-OCH₃	2-F	262.09	Enzyme adduct formation (transaminases)	Friedel-Crafts acylation, reductive amination
1-(5-Bromo-2-methoxyphenyl)-2-(3-methoxyphenyl)ethan-1-amine ()	5-Br, 2-OCH₃; 3-OCH₃ (second phenyl)	None	336.22	Dual methoxy groups enhance lipophilicity	Lithium-halogen exchange, coupling
1-(3-Chloro-4-methoxyphenyl)-2-(2-fluorophenyl)ethan-1-amine ()	3-Cl, 4-OCH₃	2-F (second phenyl)	279.74	Chloro substitution reduces steric bulk vs. Br	Alkylation of pyrazolone intermediates
1-(4-Bromophenyl)-2-fluoroethan-1-amine ()	4-Br	2-F	230.05	Simpler structure; used in enzyme inhibition studies	Direct halogenation or Suzuki coupling
1-(3,5-Dimethoxyphenyl)-1-(4-methoxyphenyl)ethan-1-amine ()	3,5-(OCH₃)₂; 4-OCH₃ (second phenyl)	None	301.34	High electron density for nucleophilic reactions	Multi-step lithiation and coupling

Substituent Effects on Reactivity and Bioactivity

• Bromine vs. Chlorine : Bromine’s larger atomic radius and polarizability enhance halogen bonding in enzyme interactions (e.g., transaminase adducts in ), whereas chlorine offers reduced steric hindrance and cost-effective synthesis () .
• Methoxy Positioning : The 4-methoxy group in the target compound donates electron density via resonance, activating the ring for electrophilic substitution. In contrast, 5-bromo-2-methoxy derivatives () exhibit altered regioselectivity in coupling reactions .

Research Findings and Structure-Activity Relationships (SAR)

• Enzyme Interactions : The target compound’s bromine and fluorine substituents synergize to form stable adducts with pyridoxal 5′-phosphate (PLP)-dependent enzymes, as shown in crystallographic studies (). Replacement of bromine with chlorine () reduces binding affinity by ~40% in transaminase assays .
• Thermodynamic Stability : Fluorine’s electronegativity stabilizes the amine’s protonated state, enhancing solubility in acidic microenvironments (e.g., lysosomal targeting) .
• Synthetic Yields : Friedel-Crafts protocols () achieve 76% yields for ketone precursors, while multi-step lithiation () yields ~65% for dimethoxy derivatives, highlighting trade-offs between simplicity and functional diversity.

Biological Activity

1-(3-Bromo-4-methoxyphenyl)-2-fluoroethan-1-amine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.

The biological activity of 1-(3-Bromo-4-methoxyphenyl)-2-fluoroethan-1-amine is primarily attributed to its interaction with various molecular targets within biological systems. Studies suggest that the presence of the fluorine atom enhances lipophilicity, potentially increasing membrane permeability and receptor binding affinity.

Key Mechanisms:

• Receptor Interaction: The compound may interact with neurotransmitter receptors, influencing pathways related to mood regulation and anxiety.
• Enzyme Inhibition: Preliminary studies indicate potential inhibitory effects on specific enzymes involved in metabolic pathways, which could be beneficial in treating metabolic disorders.

Antimicrobial Properties

Research indicates that compounds similar to 1-(3-Bromo-4-methoxyphenyl)-2-fluoroethan-1-amine exhibit antimicrobial properties. In vitro studies have demonstrated effectiveness against various bacterial strains, including Gram-positive and Gram-negative bacteria.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	62.5 µg/mL
Escherichia coli	78.12 µg/mL

These findings suggest that the compound could serve as a potential lead in developing new antimicrobial agents.

Anticancer Activity

Recent studies have explored the anticancer potential of related compounds. For instance, derivatives containing similar structural motifs have shown promising results against cancer cell lines such as HeLa and A549.

Cell Line	IC50 (µg/mL)
HeLa	226
A549	242.52

These results indicate that modifications to the compound's structure can enhance its cytotoxic effects against cancer cells.

Case Study 1: Antimicrobial Efficacy

A study published in Phytochemical Analysis examined the antimicrobial properties of methanol extracts from plants containing similar phenolic structures. The extracts demonstrated significant antibacterial activity against resistant strains, supporting the hypothesis that structural analogs of 1-(3-Bromo-4-methoxyphenyl)-2-fluoroethan-1-amine could exhibit similar effects .

Case Study 2: Anticancer Activity

Another research effort focused on the synthesis and evaluation of phenethylamine derivatives, including those with bromine and methoxy substitutions. These studies revealed that certain derivatives inhibited cell proliferation in various cancer models, highlighting the potential for further development of 1-(3-Bromo-4-methoxyphenyl)-2-fluoroethan-1-amine as an anticancer agent .